Cas no 1806164-02-2 (5-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 5-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1806164-02-2
• MF: C₁₀H₁₀F₃N₃O
• MW: 245.201112270355
• CID: 4843616
• Update Time: 2025-05-20

5-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H10F3N3O/c1-6-8(2-3-14)7(4-15)5-16-9(6)17-10(11,12)13/h5H,2,4,15H2,1H3
• InChI Key： SNXFGIZKZGZOTP-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=C(CC#N)C(=CN=1)CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 1.2
• Topological Polar Surface Area: 71.9

Additional information on 5-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile

Introduction to 5-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1806164-02-2)

5-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1806164-02-2, features a pyridine core substituted with an aminomethyl group, a methyl group, a trifluoromethoxy moiety, and an acetonitrile functional group at the 4-position. The unique arrangement of these substituents imparts distinct chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The aminomethyl group at the 5-position provides a versatile handle for further functionalization, enabling the construction of more complex structures through nucleophilic addition reactions. This feature is particularly useful in drug discovery pipelines where modifications at the amine site can fine-tune pharmacokinetic and pharmacodynamic profiles. The presence of the methyl group at the 3-position contributes to steric hindrance, which can influence molecular interactions with biological targets, potentially enhancing binding affinity or selectivity.

The trifluoromethoxy group at the 2-position is a well-known pharmacophore that enhances metabolic stability and lipophilicity, attributes that are often sought after in drug candidates. Trifluoromethoxy-substituted compounds frequently exhibit improved bioavailability and prolonged half-life in vivo. The acetonitrile group at the 4-position adds another layer of reactivity, allowing for further derivatization via nucleophilic substitution or condensation reactions.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a scaffold for novel therapeutic agents. Studies suggest that derivatives of 5-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile may exhibit inhibitory activity against various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. For instance, modifications to the aminomethyl group have been explored to develop small-molecule inhibitors targeting protein-protein interactions critical for disease pathogenesis.

The synthesis of this compound typically involves multi-step organic transformations, including nucleophilic substitution, condensation reactions, and protection-deprotection strategies to achieve regioselective functionalization. The introduction of the trifluoromethoxy group often requires specialized reagents and conditions to ensure high yield and purity. Given its structural complexity, researchers have leveraged flow chemistry techniques to optimize reaction conditions and improve scalability.

In clinical research, derivatives of this compound have been investigated for their potential therapeutic applications. Preclinical studies indicate that certain analogs may modulate signaling pathways involved in cell proliferation and survival. For example, compounds featuring a modified aminomethyl moiety have shown promise in preclinical models of cancer by inhibiting key downstream effectors of growth factor receptors. Additionally, the lipophilic nature conferred by the trifluoromethoxy group has been exploited to enhance membrane permeability, improving oral bioavailability.

The role of computational methods in designing derivatives of 5-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile cannot be overstated. Machine learning algorithms have been trained on large datasets of bioactive compounds to predict structural features that correlate with biological activity. These predictions guide synthetic chemists in modifying key functional groups, such as the aminomethyl, methyl, and trifluoromethoxy substituents, to optimize potency and selectivity.

Future directions in this area may focus on exploring novel synthetic routes to improve accessibility and cost-efficiency. Additionally, green chemistry principles are being integrated into synthetic protocols to minimize waste and hazardous byproducts. The development of sustainable methodologies aligns with broader industry efforts to promote environmentally responsible drug discovery.

Overall,5-(Aminomethyl)-3-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile represents a promising scaffold for developing next-generation therapeutics. Its unique structural features offer opportunities for innovation across multiple therapeutic domains. As research progresses,CAS No. 1806164-02-2 will continue to be a cornerstone compound in medicinal chemistry endeavors aimed at addressing unmet medical needs.